Cas no 30536-48-2 (Caulilexin C)

• Product Name: Caulilexin C
• CAS No: 30536-48-2
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 1080742
• PubChem ID: 11954881
• Update Time: 2025-10-28

Caulilexin C Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-1H-Indole-3-acetonitrile
• Caulilexin C
• 2-(1-methoxyindol-3-yl)acetonitrile
• 1H-Indole-3-acetonitrile,1-methoxy
• 1-methoxy-3-indoleacetonitrile
• 1-methoxyindole-3-acetonitrile
• 1-methoxyindolyl-3-acetonitrile
• 1-Methoxyindoleacetonitrile
• [ "1-Methoxy-1H-indole-3-acetonitrile" ]
• 1-Methoxy-1H-indole-3-acetonitrile, 9CI
• DTXSID00474661
• CHEBI:172430
• UNII-NBP9TAS7GE
• NBP9TAS7GE
• HY-N3556
• 2-(1-methoxy-1H-indol-3-yl)acetonitrile
• CaulilexinC
• SCHEMBL5144472
• 2-(1-Methoxyindol-3-yl)ethanenitrile
• 30536-48-2
• CHEMBL2063296
• Caulilexine C
• MS-23008
• AKOS022642185
• 1H-Indole-3-acetonitrile, 1-methoxy-
• CS-0023836
• G14293
• DA-62093
• DTXCID40425475

• Inchi： 1S/C11H10N2O/c1-14-13-8-9(6-7-12)10-4-2-3-5-11(10)13/h2-5,8H,6H2,1H3
• InChI Key： LIJIPBYXIXTNLE-UHFFFAOYSA-N
• SMILES： O(C)N1C=C(CC#N)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Color/Form: Oil
• PSA: 37.95000
• LogP: 1.76578

Caulilexin C Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on Caulilexin C

Introducing Caulilexin C (CAS No. 30536-48-2): A Promising Compound in Modern Medicinal Chemistry

Caulilexin C, identified by its Chemical Abstracts Service number CAS No. 30536-48-2, is a naturally occurring compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, derived from the plant Caulis Leonuri, has been the subject of extensive research, particularly for its bioactive components and their implications in drug development.

The structural complexity of Caulilexin C makes it a fascinating molecule for scientists to study. Its molecular formula and stereochemistry have been meticulously characterized, revealing insights into its interactions with biological targets. These structural features are crucial in understanding its pharmacological effects, which have been observed in various preclinical studies.

In recent years, there has been a growing interest in natural products as sources of novel therapeutic agents. Caulilexin C stands out as one of the promising candidates in this category. Its isolation and characterization have been facilitated by advancements in chromatographic techniques and spectroscopic methods, enabling researchers to determine its structure with high precision. This has laid the foundation for further exploration of its biological activities.

One of the most compelling aspects of Caulilexin C is its potential role in modulating inflammatory pathways. Studies have shown that it exhibits anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response, such as COX-2 and LOX. These findings are particularly relevant in the context of chronic inflammatory diseases, where effective anti-inflammatory agents are urgently needed.

Moreover, Caulilexin C has demonstrated antioxidant properties, which are essential for protecting cells from oxidative damage caused by free radicals. This dual functionality as an anti-inflammatory and antioxidant agent makes it a versatile candidate for therapeutic intervention. The compound's ability to scavenge reactive oxygen species has been linked to its potential benefits in neuroprotective therapies.

The pharmacokinetic profile of Caulilexin C is another area of active investigation. Research indicates that it exhibits good oral bioavailability and a favorable half-life, suggesting its potential for clinical use. However, further studies are needed to optimize its delivery and enhance its efficacy. Nanotechnology-based delivery systems are being explored as a means to improve the bioavailability and targeted action of this compound.

In vitro and in vivo studies have provided compelling evidence of the therapeutic potential of Caulilexin C. For instance, preclinical trials have shown that it can attenuate symptoms associated with arthritis by reducing joint inflammation and pain. These results are particularly encouraging for patients suffering from osteoarthritis and rheumatoid arthritis, two prevalent chronic conditions.

The mechanisms underlying the bioactivity of Caulilexin C are still being elucidated. However, preliminary research suggests that it interacts with various cellular receptors and signaling pathways. This multifaceted interaction profile may contribute to its broad spectrum of biological effects. Understanding these mechanisms will be crucial for developing targeted therapies based on this compound.

The synthesis of analogues of Caulilexin C is an ongoing area of research aimed at enhancing its therapeutic potential while minimizing side effects. By modifying specific structural features, scientists hope to develop derivatives with improved pharmacokinetic properties and increased selectivity for therapeutic targets. Computational modeling and high-throughput screening techniques are being employed to accelerate this process.

The regulatory landscape for natural products like Caulilexin C is evolving, with increasing emphasis on quality control and standardization. Ensuring the purity and consistency of natural compounds is essential for their safe and effective use in clinical settings. Collaborative efforts between academia and industry are needed to establish robust manufacturing processes that meet regulatory requirements.

The future prospects for Caulilexin C are promising, with ongoing research expected to yield new insights into its therapeutic applications. As our understanding of its pharmacology expands, so too will its potential role in treating a range of diseases. The integration of traditional knowledge with modern scientific approaches continues to drive innovation in this field.